Cas no 2138403-52-6 (4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole)

• Product Name: 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole
• CAS No: 2138403-52-6
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 6212247
• PubChem ID: 165481224
• Update Time: 2025-06-12

4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole
• 2138403-52-6
• 4-methanesulfonyl-1-[2-(oxiran-2-yl)ethyl]-1H-pyrazole
• EN300-1115283

• Inchi： 1S/C8H12N2O3S/c1-14(11,12)8-4-9-10(5-8)3-2-7-6-13-7/h4-5,7H,2-3,6H2,1H3
• InChI Key： MJGDMNQBMZYMII-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCC1CO1)(=O)=O

Computed Properties

• Exact Mass: 216.05686342g/mol
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole

Research Briefing on 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole (CAS: 2138403-52-6)

The compound 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole (CAS: 2138403-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole as a versatile intermediate in the synthesis of biologically active molecules. The presence of both the methanesulfonyl and oxirane functional groups in its structure makes it a valuable scaffold for the development of covalent inhibitors, which are increasingly being explored in targeted therapies for cancer and inflammatory diseases.

One of the key findings from recent research is the compound's ability to selectively modify cysteine residues in target proteins, a property that has been leveraged in the design of irreversible inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole exhibited potent inhibitory activity against specific kinases involved in cancer progression, with IC50 values in the nanomolar range.

In addition to its potential as a kinase inhibitor, the compound has also been investigated for its anti-inflammatory properties. A preclinical study conducted in 2022 reported that 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole derivatives significantly reduced the production of pro-inflammatory cytokines in vitro, suggesting potential applications in the treatment of autoimmune disorders.

The synthesis of 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole has been optimized in recent years, with several research groups reporting high-yield routes that are amenable to scale-up. A notable advancement is the use of flow chemistry techniques, which have improved the efficiency and safety of the synthesis process, as detailed in a 2023 publication in Organic Process Research & Development.

Despite these promising developments, challenges remain in the clinical translation of 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole-based therapeutics. Issues such as off-target effects and metabolic stability need to be addressed through further structural optimization and in vivo studies. However, the compound's unique mechanism of action and broad applicability make it a compelling candidate for continued research.

In conclusion, 4-methanesulfonyl-1-2-(oxiran-2-yl)ethyl-1H-pyrazole represents a promising scaffold for the development of novel therapeutics, with potential applications in oncology and immunology. Ongoing research efforts are expected to further elucidate its pharmacological profile and expand its therapeutic utility.